Cas no 1804824-35-8 (2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804824-35-8
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4830101
• Update Time: 2025-10-30

2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H7BrF3NO4/c10-3-5-4(2-7(15)16)1-6(8(17)14-5)18-9(11,12)13/h1H,2-3H2,(H,14,17)(H,15,16)
• InChI Key： VTYFTBSDSWREQL-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(N1)=O)OC(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6

Additional information on 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid

Recent Advances in the Study of 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1804824-35-8)

In recent years, the compound 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1804824-35-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and bromomethyl functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. These advancements are crucial for the large-scale production of this compound, which is increasingly being explored as a key intermediate in the development of novel pharmaceuticals. The structural elucidation of this compound has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its chemical integrity and reproducibility.

Biological studies have revealed that 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid exhibits potent inhibitory effects on specific inflammatory pathways. In vitro assays demonstrated its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs. Additionally, preliminary in vivo studies in animal models have shown reduced inflammation and tissue damage, further supporting its therapeutic potential.

Beyond its anti-inflammatory properties, this compound has also been investigated for its anticancer activity. Recent research indicates that it can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. These findings open new avenues for the development of targeted therapies, especially for cancers that are resistant to conventional treatments.

Despite these promising results, challenges remain in the clinical translation of 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications and formulation strategies to enhance its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetic acid represents a promising candidate for drug development, with demonstrated efficacy in both anti-inflammatory and anticancer contexts. Continued research and optimization will be essential to unlock its full therapeutic potential and address the remaining challenges. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new hope for the treatment of complex diseases.